4-Ethyl-12,12-dimethyl-5-phenacylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
4-Ethyl-12,12-dimethyl-5-phenacylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name:
Vulcanchem
CAS No.:
314041-97-9
VCID:
VC0463012
InChI:
InChI=1S/C21H22N2O3S2/c1-4-23-19(25)17-14-10-21(2,3)26-11-16(14)28-18(17)22-20(23)27-12-15(24)13-8-6-5-7-9-13/h5-9H,4,10-12H2,1-3H3
SMILES:
CCN1C(=O)C2=C(N=C1SCC(=O)C3=CC=CC=C3)SC4=C2CC(OC4)(C)C
Molecular Formula:
C21H22N2O3S2
Molecular Weight:
414.5g/mol
4-Ethyl-12,12-dimethyl-5-phenacylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
CAS No.: 314041-97-9
Main Products
VCID: VC0463012
Molecular Formula: C21H22N2O3S2
Molecular Weight: 414.5g/mol
![4-Ethyl-12,12-dimethyl-5-phenacylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 314041-97-9](/images/no_structure.jpg)
| CAS No. | 314041-97-9 |
|---|---|
| Product Name | 4-Ethyl-12,12-dimethyl-5-phenacylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one |
| Molecular Formula | C21H22N2O3S2 |
| Molecular Weight | 414.5g/mol |
| IUPAC Name | 4-ethyl-12,12-dimethyl-5-phenacylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one |
| Standard InChI | InChI=1S/C21H22N2O3S2/c1-4-23-19(25)17-14-10-21(2,3)26-11-16(14)28-18(17)22-20(23)27-12-15(24)13-8-6-5-7-9-13/h5-9H,4,10-12H2,1-3H3 |
| Standard InChIKey | QHTVHQBYWZSJPE-UHFFFAOYSA-N |
| SMILES | CCN1C(=O)C2=C(N=C1SCC(=O)C3=CC=CC=C3)SC4=C2CC(OC4)(C)C |
| Canonical SMILES | CCN1C(=O)C2=C(N=C1SCC(=O)C3=CC=CC=C3)SC4=C2CC(OC4)(C)C |
| PubChem Compound | 1008349 |
| Last Modified | Nov 11 2021 |
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